Cas no 90003-53-5 (Benzenemethanol, 2,4-dichloro-5-methyl-)

• Product Name: Benzenemethanol, 2,4-dichloro-5-methyl-
• CAS No: 90003-53-5
• MF: C₈H₈Cl₂O
• MW: 191.054520606995
• CID: 1949645
• PubChem ID: 86249831
• Update Time: 2025-09-27

Benzenemethanol, 2,4-dichloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,4-dichloro-5-methyl-
• 2,4-Dichloro-5-methylbenzyl alcohol
• E93837
• SCHEMBL17466157
• (2,4-Dichloro-5-methylphenyl)methanol
• 90003-53-5
• CS-0191529
• MFCD28786860

• Inchi： 1S/C8H8Cl2O/c1-5-2-6(4-11)8(10)3-7(5)9/h2-3,11H,4H2,1H3
• InChI Key： SNSNOQDDGVHAJC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1CO)Cl

Computed Properties

• Exact Mass: 189.9952203Da
• Monoisotopic Mass: 189.9952203Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on Benzenemethanol, 2,4-dichloro-5-methyl-

Comprehensive Overview of Benzenemethanol, 2,4-dichloro-5-methyl- (CAS No. 90003-53-5)

Benzenemethanol, 2,4-dichloro-5-methyl- (CAS No. 90003-53-5) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, also known as 2,4-dichloro-5-methylbenzyl alcohol, is characterized by its unique molecular structure, which includes a benzene ring substituted with chlorine and methyl groups, along with a hydroxyl functional group. The presence of these substituents imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The chemical formula of Benzenemethanol, 2,4-dichloro-5-methyl- is C8H8Cl2O, and its molecular weight is 191.05 g/mol. The compound is typically a colorless to pale yellow liquid or solid, depending on the temperature and purity. Its solubility profile varies with organic solvents, making it versatile for use in different chemical processes. Researchers often explore its reactivity, particularly in nucleophilic substitution reactions, due to the electron-withdrawing effects of the chlorine atoms.

One of the primary applications of Benzenemethanol, 2,4-dichloro-5-methyl- is in the synthesis of agrochemicals and pharmaceuticals. Its role as a building block in the production of herbicides and fungicides has been widely documented. Additionally, it serves as a precursor in the development of active pharmaceutical ingredients (APIs), where its structural motifs are leveraged to enhance bioactivity. The compound's stability under various conditions makes it a reliable choice for industrial-scale synthesis.

In recent years, the demand for 2,4-dichloro-5-methylbenzyl alcohol has increased due to its utility in green chemistry initiatives. As industries shift toward sustainable practices, this compound's potential as a biodegradable intermediate has been explored. Researchers are investigating its use in environmentally friendly formulations, aligning with global trends toward reducing chemical waste and improving process efficiency.

The synthesis of Benzenemethanol, 2,4-dichloro-5-methyl- typically involves the chlorination of toluene derivatives, followed by oxidation or reduction steps to introduce the hydroxyl group. Advanced catalytic methods have been developed to improve yield and selectivity, addressing challenges such as byproduct formation. These innovations are particularly relevant in the context of cost-effective and scalable production.

From a safety perspective, 2,4-dichloro-5-methylbenzyl alcohol requires careful handling due to its potential irritant properties. Standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation, are recommended. Regulatory guidelines emphasize the importance of material safety data sheets (MSDS) to ensure safe storage and transportation.

The market dynamics for Benzenemethanol, 2,4-dichloro-5-methyl- reflect its growing relevance in niche applications. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of pharmaceutical and agrochemical industries. Pricing trends indicate a steady demand, with regional variations influenced by raw material availability and production capacity.

In conclusion, Benzenemethanol, 2,4-dichloro-5-methyl- (CAS No. 90003-53-5) is a compound of significant industrial importance. Its versatile applications, coupled with ongoing research into sustainable uses, position it as a key player in modern chemistry. As advancements in synthetic methodologies continue, the potential for this compound to contribute to innovative solutions remains promising.